Cas no 2138033-69-7 (8-bromo-5-methylquinazolin-2-amine)

• Product Name: 8-bromo-5-methylquinazolin-2-amine
• CAS No: 2138033-69-7
• MF: C₉H₈BrN₃
• MW: 238.083920478821
• CID: 6333066
• PubChem ID: 165511597
• Update Time: 2025-11-01

8-bromo-5-methylquinazolin-2-amine Chemical and Physical Properties

Names and Identifiers

• 8-bromo-5-methylquinazolin-2-amine
• 2138033-69-7
• EN300-1162561

• Inchi： 1S/C9H8BrN3/c1-5-2-3-7(10)8-6(5)4-12-9(11)13-8/h2-4H,1H3,(H2,11,12,13)
• InChI Key： JJOZUHCFUOZOCH-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C)C2=CN=C(N)N=C21

Computed Properties

• Exact Mass: 236.99016g/mol
• Monoisotopic Mass: 236.99016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 51.8Ų

Additional information on 8-bromo-5-methylquinazolin-2-amine

Introduction to 8-bromo-5-methylquinazolin-2-amine (CAS No. 2138033-69-7)

8-bromo-5-methylquinazolin-2-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2138033-69-7, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinazoline family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and pharmacological potential. The structural features of 8-bromo-5-methylquinazolin-2-amine, including the presence of a bromine substituent at the 8-position and a methyl group at the 5-position, contribute to its unique chemical properties and make it a valuable scaffold for further derivatization and exploration.

The quinazoline core is a privileged structure in drug discovery, with numerous examples of quinazoline derivatives exhibiting potent activity against various diseases, including cancer, inflammation, and infectious diseases. The bromine atom in 8-bromo-5-methylquinazolin-2-amine serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are essential for constructing more complex molecular architectures. Additionally, the methyl group at the 5-position can influence the electronic properties of the quinazoline ring, potentially modulating its interaction with biological targets.

In recent years, there has been a surge in research focused on developing novel quinazoline derivatives as inhibitors of kinases and other enzymes involved in cancer progression. 8-bromo-5-methylquinazolin-2-amine has been investigated as a potential lead compound in this context. Its structural motif is reminiscent of several clinically approved drugs that target kinases, such as Gleevec (imatinib) and Dasatinib. These drugs have demonstrated remarkable efficacy in treating various types of cancer by inhibiting specific kinases that drive tumor growth. The bromine substituent in 8-bromo-5-methylquinazolin-2-amine allows for easy introduction of additional functional groups, enabling the optimization of potency and selectivity against target kinases.

One of the most compelling aspects of 8-bromo-5-methylquinazolin-2-amine is its role in the development of next-generation kinase inhibitors. Researchers have leveraged this compound as a starting point to generate libraries of derivatives through combinatorial chemistry and high-throughput screening (HTS). These efforts have led to the identification of novel compounds with improved pharmacokinetic profiles and reduced toxicity compared to earlier generations of kinase inhibitors. For instance, studies have shown that modifications around the quinazoline core can significantly enhance binding affinity to target enzymes while minimizing off-target effects.

The bromine atom at the 8-position of 8-bromo-5-methylquinazolin-2-amine is particularly valuable for generating diversity in molecular libraries. It can be readily exchanged with other functional groups through palladium-catalyzed cross-coupling reactions, allowing chemists to explore a wide range of chemical space. This flexibility has been exploited to develop compounds with enhanced solubility, bioavailability, and metabolic stability. Such improvements are critical for translating promising leads into viable drug candidates that can progress into clinical trials.

Another area where 8-bromo-5-methylquinazolin-2-amine has shown promise is in the treatment of inflammatory diseases. Quinazoline derivatives have been reported to exhibit anti-inflammatory properties by modulating signaling pathways such as NFκB and MAPK. The structural features of 8-bromo-5-methylquinazolin-2-amine, including its ability to interact with these pathways, make it an attractive candidate for further investigation in this field. Preclinical studies have suggested that derivatives of this compound may have therapeutic potential in conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 8-bromo-5-methylquinazolin-2-amine typically involves multi-step organic transformations starting from commercially available precursors. Common synthetic routes include cyclization reactions to form the quinazoline core followed by selective halogenation and alkylation to introduce the bromine and methyl substituents. Advances in synthetic methodologies have enabled more efficient and scalable production processes, which are essential for large-scale pharmaceutical applications.

In conclusion,8-bromo-5-methylquinazolin-2-aminedemonstrates significant promise as a pharmacological scaffold due to its structural versatility and biological activity. Its role in developing kinase inhibitors and anti-inflammatory agents underscores its importance in modern drug discovery. As research continues to uncover new applications for this compound, it is likely that 8-bromo-5-methylquinazolin-2-aminedevices will remain at the forefront of medicinal chemistry innovation.